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Compound of Interest

Compound Name: GSK2033

Cat. No.: B15604734

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the nuclear receptor antagonist GSK2033,

focusing on its specificity and performance against its intended targets, the Liver X Receptors

(LXRα and LXRβ), versus other nuclear receptors. The information is supported by

experimental data to aid in the evaluation of GSK2033 for research and drug development

purposes.

Executive Summary
GSK2033 is a potent LXR antagonist with inverse agonist properties, demonstrating high

affinity for both LXRα and LXRβ.[1][2][3] While effective at its primary targets, extensive

screening has revealed that GSK2033 exhibits significant promiscuity at higher concentrations,

activating and suppressing a range of other nuclear receptors. This lack of specificity can lead

to unexpected physiological effects, as observed in in-vivo studies where GSK2033 induced

lipogenic gene expression, contrary to the expected outcome of LXR antagonism.[2][3] This

guide summarizes the available quantitative data for its on-target activity and the qualitative

data for its off-target effects, providing a comprehensive overview of GSK2033's specificity

profile.
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Data Presentation: GSK2033 Activity Profile
The following table summarizes the activity of GSK2033 against its primary targets (LXRα and

LXRβ) and a panel of other nuclear receptors.
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Target
Receptor
Subtype

Assay Type Activity IC50 / pIC50
Concentrati
on Tested
(Off-Target)

Primary

Target
LXRα

Full-Length

Cotransfectio

n (LXRE-

driven

reporter)

Inverse

Agonist
17 nM N/A

LXRβ

Full-Length

Cotransfectio

n (LXRE-

driven

reporter)

Inverse

Agonist
9 nM N/A

LXRα

ABCA1

Promoter

Reporter

Assay

Inverse

Agonist
52 nM N/A

LXRβ

ABCA1

Promoter

Reporter

Assay

Inverse

Agonist
10 nM N/A

LXRα
Competitive

Binding
Antagonist pIC50 = 7.0 N/A

LXRβ
Competitive

Binding
Antagonist pIC50 = 7.4 N/A

Off-Target RORγ

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM

FXR

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM
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VDR

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM

PXR

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM

CAR

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM

ERα

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM

ERβ

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM

GR

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM

ERRβ

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM

ERRγ

Gal4-LBD

Cotransfectio

n

Activation Not Reported 10 µM

ERRα

Gal4-LBD

Cotransfectio

n

Suppression Not Reported 10 µM

PR

Gal4-LBD

Cotransfectio

n

Suppression Not Reported 10 µM
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Signaling Pathway and Experimental Workflow
To visualize the mechanism of action and the experimental approach used to assess specificity,

the following diagrams are provided.
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Caption: LXR signaling pathway with an inverse agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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